Cas no 2228861-79-6 (tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate
• CAS No: 2228861-79-6
• MF: C₁₇H₃₁N₃O₄
• MW: 341.445744752884
• CID: 5825783
• PubChem ID: 165705584
• Update Time: 2025-10-28

tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate
• EN300-1882949
• tert-butyl 3-[1-(ethoxycarbonyl)piperidin-4-yl]piperazine-1-carboxylate
• 2228861-79-6

• Inchi： 1S/C17H31N3O4/c1-5-23-15(21)19-9-6-13(7-10-19)14-12-20(11-8-18-14)16(22)24-17(2,3)4/h13-14,18H,5-12H2,1-4H3
• InChI Key： ODCUUJNCKFYXOE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 341.23145648g/mol
• Monoisotopic Mass: 341.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1Ų

Additional information on tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate (CAS No. 2228861-79-6)

The compound tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate (CAS No. 2228861-79-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule, characterized by its piperazine and piperidine moieties, is a key intermediate in the synthesis of bioactive compounds. Its structural complexity and functional groups make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl carboxylate derivatives has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring their potential in targeting G-protein-coupled receptors (GPCRs) and kinase pathways, which are hot topics in precision medicine. The ethoxycarbonyl group in this compound enhances its stability and bioavailability, making it a preferred choice for prodrug design. This aligns with the growing trend of optimizing drug delivery systems, a frequently searched topic in AI-driven drug development platforms.

The synthesis of tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate involves multi-step organic reactions, including Boc protection and esterification. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical-grade intermediates. Industry professionals often search for scalable synthetic routes and green chemistry alternatives to improve efficiency, reflecting the compound's relevance in sustainable manufacturing.

From an analytical perspective, this compound is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure compliance with stringent regulatory standards, a common concern among quality control specialists. The piperazine ring in its structure also contributes to its metal-chelating properties, a feature explored in catalysis research—another trending topic in academic forums.

In summary, tert-butyl 3-1-(ethoxycarbonyl)piperidin-4-ylpiperazine-1-carboxylate (CAS No. 2228861-79-6) exemplifies the intersection of structural diversity and therapeutic potential. Its applications span from neurological drug candidates to chemical biology probes, addressing contemporary challenges in personalized medicine and high-throughput screening. As research evolves, this compound continues to inspire innovations in small-molecule drug design.